molecular formula C15H13Cl2N3O3 B8348877 2-Amino-N-[2-(2,4-dichlorophenyl)ethyl]-4-nitrobenzamide

2-Amino-N-[2-(2,4-dichlorophenyl)ethyl]-4-nitrobenzamide

Cat. No. B8348877
M. Wt: 354.2 g/mol
InChI Key: WUZWLNZTNAVJMN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Amino-N-[2-(2,4-dichlorophenyl)ethyl]-4-nitrobenzamide is a useful research compound. Its molecular formula is C15H13Cl2N3O3 and its molecular weight is 354.2 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-Amino-N-[2-(2,4-dichlorophenyl)ethyl]-4-nitrobenzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-Amino-N-[2-(2,4-dichlorophenyl)ethyl]-4-nitrobenzamide including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

2-Amino-N-[2-(2,4-dichlorophenyl)ethyl]-4-nitrobenzamide

Molecular Formula

C15H13Cl2N3O3

Molecular Weight

354.2 g/mol

IUPAC Name

2-amino-N-[2-(2,4-dichlorophenyl)ethyl]-4-nitrobenzamide

InChI

InChI=1S/C15H13Cl2N3O3/c16-10-2-1-9(13(17)7-10)5-6-19-15(21)12-4-3-11(20(22)23)8-14(12)18/h1-4,7-8H,5-6,18H2,(H,19,21)

InChI Key

WUZWLNZTNAVJMN-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C=C1[N+](=O)[O-])N)C(=O)NCCC2=C(C=C(C=C2)Cl)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred solution of 4-nitro-isatoic anhydride (10.0 g, 0.048 mol) in CH2Cl2 (100 mL) was added 2,4-dichlorophenethylamine (10.08 g, 0.053 mol) followed by DMF (10 mL). The reaction mixture was stirred at room temperature for 30 min. The resulting mixture was then dissolved in 1.0 L CH2Cl2 and washed with 1.0 M NaOH. The combined organic layers were concentrated under reduced pressure and purified by silica gel flash chromatography (0-100% EtOAc/hexanes eluent) to give the product (16.5 g, 97% yield) as a yellow solid. HPLC retention time: 3.04 min; Method A; LRMS (ESI) m/z 354 (M+1).
Quantity
10 g
Type
reactant
Reaction Step One
Quantity
10.08 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
Name
Quantity
10 mL
Type
reactant
Reaction Step Two
Quantity
1 L
Type
solvent
Reaction Step Three
Yield
97%

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